Cas no 97214-25-0 (3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile)

• Product Name: 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile
• CAS No: 97214-25-0
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 818733
• PubChem ID: 3859327
• Update Time: 2025-06-11

3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile
• 3-OXO-4-(1,3,3-TRIMETHYL-1,3-DIHYDRO-INDOL-2-YLIDENE)-BUTYRONITRILE
• 97214-25-0
• DTXSID20397464

• Inchi： 1S/C15H16N2O/c1-15(2)12-6-4-5-7-13(12)17(3)14(15)10-11(18)8-9-16/h4-7,10H,8H2,1-3H3
• InChI Key： FFYNSCICOOBTIU-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C=C1C(C)(C)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 240.126
• Monoisotopic Mass: 240.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.151
• Boiling Point: 382.9°Cat760mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.601

Additional information on 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile

Introduction to 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile (CAS No. 97214-25-0)

3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile, identified by its Chemical Abstracts Service (CAS) number 97214-25-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and material science. The presence of a nitrile group and an indole derivative in its molecular structure contributes to its diverse chemical properties, making it a subject of extensive study in academic and industrial settings.

The compound belongs to a class of heterocyclic compounds that exhibit intriguing biological activities. Specifically, the 1,3,3-trimethylindol-2-ylidene moiety introduces a rigid aromatic system that can interact with biological targets in novel ways. This structural feature has been exploited in the design of molecules with therapeutic potential, particularly in the context of developing new drugs targeting neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile can modulate certain enzyme pathways by acting as a competitive inhibitor or an allosteric modulator. These findings are particularly relevant in the development of treatments for conditions such as Alzheimer's disease and chronic inflammation.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metals and other organic molecules makes it a valuable intermediate in the synthesis of advanced materials. For instance, researchers have explored its use in creating luminescent materials and organic semiconductors, which could revolutionize display technologies and optoelectronic devices.

The synthesis of 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile is a complex process that requires precise control over reaction conditions. Traditional synthetic routes often involve multi-step reactions with careful purification steps to isolate the desired product. However, recent innovations in catalytic methods have simplified some aspects of its synthesis, making it more accessible for large-scale production.

One notable aspect of this compound is its stability under various environmental conditions. This stability is crucial for pharmaceutical applications, where degradation could compromise efficacy. Researchers have investigated the influence of pH, temperature, and light on the compound's integrity, providing valuable insights into its long-term storage and formulation requirements.

The pharmacological profile of 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile has been extensively studied in preclinical models. Initial findings suggest that it may possess anti-inflammatory and neuroprotective properties. These effects are attributed to its ability to interact with specific receptors and enzymes involved in inflammatory responses and neural signaling pathways. Further research is ongoing to elucidate the exact mechanisms through which it exerts these effects.

In conclusion, 3-oxo-4-(1,3,3-trimethylindol-2-ylidene)butanenitrile (CAS No. 97214-25-0) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, this molecule is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and technology today.